2-cyano-N-{3-ethoxyspiro[3.3]heptan-1-yl}-N-methylpyridine-3-sulfonamide

• IUPAC Name: 2-cyano-N-(3-ethoxyspiro[3.3]heptan-1-yl)-N-methylpyridine-3-sulfonamide
• InChI: InChI=1S/C16H21N3O3S/c1-3-22-15-10-14(16(15)7-5-8-16)19(2)23(20,21)13-6-4-9-18-12(13)11-17/h4,6,9,14-15H,3,5,7-8,10H2,1-2H3
• InChI Key: WJGJDYIKQCVNGH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CC(C12CCC2)N(C)S(=O)(=O)C3=C(N=CC=C3)C#N
• Molecular Formula: C16H21N3O3S
• Molecular Weight: 335.4 g/mol

Description

2-cyano-N-{3-ethoxyspiro[3.3]heptan-1-yl}-N-methylpyridine-3-sulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a sulfonamide-based compound that has been synthesized through a specific method and has been found to have several biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-cyano-N-{3-ethoxyspiro[3.3]heptan-1-yl}-N-methylpyridine-3-sulfonamide is not fully understood. However, it has been suggested that this compound may act as a competitive inhibitor of certain enzymes, thereby reducing their activity. Additionally, it may also have anti-inflammatory effects by reducing the production of inflammatory mediators.
Biochemical and Physiological Effects:
2-cyano-N-{3-ethoxyspiro[3.3]heptan-1-yl}-N-methylpyridine-3-sulfonamide has been found to have several biochemical and physiological effects. It has been shown to have inhibitory effects on carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. Additionally, it has been found to have inhibitory effects on urease, which is involved in the breakdown of urea in the body. This compound has also been studied for its potential anti-inflammatory effects and has been found to reduce the production of inflammatory mediators in various animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-cyano-N-{3-ethoxyspiro[3.3]heptan-1-yl}-N-methylpyridine-3-sulfonamide in lab experiments include its potential inhibitory effects on certain enzymes and its potential anti-inflammatory effects. Additionally, this compound has been found to have low toxicity levels, making it a relatively safe compound to use in lab experiments. However, the limitations of using this compound include its limited solubility in water and its potential instability under certain conditions.

Future Directions

There are several future directions for the study of 2-cyano-N-{3-ethoxyspiro[3.3]heptan-1-yl}-N-methylpyridine-3-sulfonamide. One potential direction is the further investigation of its potential anti-inflammatory effects, particularly in human studies. Additionally, the study of this compound's potential inhibitory effects on other enzymes could lead to the development of new therapeutic agents for various diseases. Furthermore, the synthesis of analogs of this compound could lead to the development of more potent and selective inhibitors of certain enzymes. Finally, the study of the pharmacokinetics and pharmacodynamics of this compound could lead to a better understanding of its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-cyano-N-{3-ethoxyspiro[3.3]heptan-1-yl}-N-methylpyridine-3-sulfonamide involves the reaction of 3-ethoxyspiro[3.3]heptane-6-chloro-2,4-dioxo-1,2,3,4-tetrahydropyrimidine with N-methyl-2-pyridinesulfonamide in the presence of a base. This reaction results in the formation of the desired compound, which can be purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

2-cyano-N-{3-ethoxyspiro[3.3]heptan-1-yl}-N-methylpyridine-3-sulfonamide has been found to have several potential applications in various fields of scientific research. It has been shown to have inhibitory effects on certain enzymes, including carbonic anhydrase and urease, which are involved in various physiological processes. Additionally, this compound has been studied for its potential use as an anti-inflammatory agent and has been found to have promising results in various animal models.